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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791 Get Quote

While the name "Nitro Red" evokes the precision and complexity of modern pharmacology, a

comprehensive review of scientific and chemical literature reveals that this term does not

correspond to a recognized compound within the domains of drug development or biological

research. Instead, "Nitro Red" is a trivial name or trade name for the chemical compound with

the CAS number 56431-61-9, an azo dye formally known as disodium 4-amino-5-hydroxy-3-((4-

nitrophenyl)azo)-2,7-naphthalenedisulfonate.[1][2][3][4][5]

The primary application of this compound appears to be as a colorant, likely for industrial

purposes, rather than as a therapeutic agent or a subject of in-depth biological investigation.

This conclusion is drawn from the nature of the available data, which is largely limited to

chemical supplier databases and safety data sheets. These sources provide basic chemical

and physical properties but lack the extensive biological and experimental data characteristic of

a research compound.

The name "Nitro Red" is also prominently used in the branding of commercial consumer

products, including fragrances and automotive lubricants, which may be the source of the

inquiry. However, these products have no connection to a specific, biologically active molecule

of the same name.

Chemical and Physical Properties
The available quantitative data for disodium 4-amino-5-hydroxy-3-((4-nitrophenyl)azo)-2,7-

naphthalenedisulfonate is summarized below.
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Property Value Source

CAS Number 56431-61-9 [1][3][4][5]

Molecular Formula C₁₆H₁₀N₄Na₂O₉S₂ [5][6]

Molecular Weight 512.38 g/mol [6]

IUPAC Name

Disodium 4-amino-5-hydroxy-

3-[(4-nitrophenyl)diazenyl]-2,7-

naphthalenedisulfonate

[2]

Synonyms NITRO RED, Rojo Nitro [1]

Discovery and Historical Background
There is no scientific literature available detailing the discovery or the historical development of

disodium 4-amino-5-hydroxy-3-((4-nitrophenyl)azo)-2,7-naphthalenedisulfonate for any specific

research purpose. As an azo dye, its origins are likely rooted in the chemical industry for

coloration purposes, a field with a history stretching back to the 19th century. However, specific

details for this particular compound are not documented in accessible scientific databases.

Mechanism of Action and Biological Significance
A thorough search of biomedical and pharmacological literature reveals no studies on the

mechanism of action of "Nitro Red" or its formal chemical counterpart in any biological system.

There are no described signaling pathways, cellular targets, or therapeutic effects associated

with this compound. The absence of such data indicates that it is not a compound of interest in

the fields of drug development or life sciences research.

Experimental Protocols and Methodologies
Consistent with the lack of research on its biological activity, there are no published

experimental protocols detailing the use of "Nitro Red" in a scientific research context.

Standard methodologies for the synthesis and characterization of azo dyes would apply, but no

specific, key experiments are available to be cited or detailed.

Conclusion
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The inquiry for an in-depth technical guide on "Nitro Red" for a scientific audience appears to

be based on a misunderstanding of the term. The chemical entity associated with the name is

an azo dye with no documented history of use or investigation in a biological or pharmaceutical

context. Therefore, the core requirements of the request, including the detailing of experimental

protocols and the visualization of signaling pathways, cannot be fulfilled. The scientific

community does not recognize "Nitro Red" as a compound with a significant body of research

behind it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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